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Compound of Interest

Compound Name: 1-Azido-3-chloro-2-propanol

CAS No.: 51275-91-3

Cat. No.: B022412

Get Quote

In the landscape of modern organic synthesis and drug development, the demand for versatile,

multi-functional building blocks is paramount. 1-Azido-3-chloro-2-propanol is one such

molecule, a powerful intermediate whose value lies in its unique trifunctional nature.[1][2] Its

structure incorporates a reactive azide, a displaceable chloro group, and a secondary hydroxyl

group, providing three distinct handles for subsequent chemical transformations.[1][2] This

guide offers a comprehensive overview of the experimental setup for reactions involving this

compound, grounded in established chemical principles and field-proven insights.

The presence of the azide moiety makes 1-Azido-3-chloro-2-propanol an ideal substrate for

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "Click Chemistry,"

enabling the facile construction of complex molecular architectures such as triazole-linked

bioconjugates, polymers, and dendrimers.[2][3] Simultaneously, the chloro and hydroxyl groups

open avenues for nucleophilic substitutions and intramolecular cyclizations, further expanding

its synthetic utility.[2] This document will provide researchers, scientists, and drug development

professionals with detailed protocols, mechanistic explanations, and safety considerations

essential for successfully leveraging this potent synthetic intermediate.
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Physicochemical Properties and Critical Safety
Protocols
A thorough understanding of a reagent's properties and hazards is the foundation of safe and

successful experimentation.

Table 1: Physicochemical Data for 1-Azido-3-chloro-2-propanol

Property Value Source(s)

CAS Number 51275-91-3 [2][4][5][6]

Molecular Formula C₃H₆ClN₃O [2][4][5]

Molecular Weight 135.55 g/mol [2][4][5]

IUPAC Name 1-azido-3-chloropropan-2-ol [4]

Appearance Clear, colorless oil [2]

Density ~1.291 g/cm³ at 25°C [2]

Boiling Point 44-48°C at 0.5 Torr [2]

Mandatory Safety and Handling Procedures
Trustworthiness in the lab begins with uncompromising safety. Organic azides as a class of

compounds are potentially explosive and must be handled with extreme caution.[2] They can

be sensitive to heat, shock, and friction.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses or goggles,

and appropriate chemical-resistant gloves.

Ventilation: All manipulations should be performed inside a certified chemical fume hood to

avoid inhalation of any potential vapors.[7]

Scale Limitation: It is prudent to avoid large-scale reactions, especially during initial

investigations. Work on the smallest scale feasible to achieve the experimental goals.
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Temperature Control: Avoid heating organic azides unless absolutely necessary and under

controlled conditions. Exothermic reactions should be cooled with an ice bath on standby.

Storage: Store 1-Azido-3-chloro-2-propanol in a tightly sealed container in a refrigerator at

2-8°C, away from incompatible materials.[2][6]

Emergency First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.[7]

Skin Contact: Immediately wash the affected area with soap and copious amounts of

water.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[7]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[7]

Application Note 1: Synthesis of 1-Azido-3-chloro-2-
propanol via Epoxide Ring-Opening
The most direct and widely adopted synthesis of 1-azido-3-chloro-2-propanol involves the

nucleophilic ring-opening of epichlorohydrin with an azide source, typically sodium azide

(NaN₃).[1] This reaction is a classic example of an Sₙ2 attack on an epoxide.

Mechanistic Insight
The azidolysis of unsymmetrical epoxides like epichlorohydrin is highly regioselective. The

azide nucleophile preferentially attacks the less sterically hindered carbon atom.[8][9] This

principle is fundamental to predicting the outcome of the reaction. The reaction's

regioselectivity can be influenced by pH; basic or neutral conditions favor attack at the less

substituted carbon, while acidic conditions can sometimes reverse this selectivity, though this is

less common for substrates like epichlorohydrin.[9] Water is often used as a solvent or co-

solvent, which is both economical and can facilitate the reaction without the need for additional

salts.[8][9]
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Synthesis Workflow

Epichlorohydrin + Sodium Azide

Add Solvent
(e.g., Water, DMF, or mixture)

Stir at Controlled Temperature
(e.g., 30-95°C)

Aqueous Workup & Extraction
(e.g., with Ethyl Acetate)

Purification
(e.g., Column Chromatography)

1-Azido-3-chloro-2-propanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Azido-3-chloro-2-propanol.

Detailed Synthesis Protocol
Reagent Setup: In a round-bottom flask equipped with a magnetic stir bar and a condenser,

dissolve sodium azide (NaN₃, 1.2 equivalents) in a suitable solvent. A mixture of water and a

co-solvent like DMF or acetonitrile can be effective.[10] For a purely aqueous reaction,

dissolve NaN₃ in deionized water.[8]
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Substrate Addition: To the stirring azide solution, add epichlorohydrin (1.0 equivalent)

dropwise at room temperature. An initial exotherm may be observed; use a water bath to

maintain the temperature if necessary.

Reaction Conditions: Heat the reaction mixture to a temperature between 60-95°C and stir

vigorously for 12-24 hours.[8] The progress of the reaction should be monitored by Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: After the reaction is complete, cool the mixture to room temperature. If an organic

solvent was used, remove it under reduced pressure. Dilute the residue with water and

extract the product with an organic solvent such as ethyl acetate or dichloromethane (3 x

volume).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and filter. Concentrate the filtrate under reduced pressure to obtain the crude

product.

Final Purification: The crude 1-azido-3-chloro-2-propanol can be purified by flash column

chromatography on silica gel to yield a colorless oil.

Table 2: Representative Conditions for Epichlorohydrin Azidolysis

Reagents Solvent
Temperatur
e (°C)

Time (h)
Typical
Yield

Reference(s
)

NaN₃,

Epichlorohydr

in

Water 30 12
High (e.g.,

90%)
[8]

NaN₃,

Poly(epichlor

ohydrin)

DMF 95 6-24 Varies

NaN₃,

Epoxides

Acetonitrile

(with catalyst)
Reflux Varies High [10]
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Application Note 2: Intramolecular Cyclization to
Form Glycidyl Azide
A key reaction of 1-azido-3-chloro-2-propanol is its conversion to the corresponding epoxide,

glycidyl azide. This is achieved through an intramolecular Williamson ether synthesis, where

the hydroxyl group, deprotonated by a base, acts as a nucleophile to displace the adjacent

chloride. Glycidyl azide is a high-value monomer for the synthesis of Glycidyl Azide Polymer

(GAP), an energetic polymer used in propellants and explosives.[11]

Mechanistic Pathway

1-Azido-3-chloro-2-propanol

Glycidyl Azide
(Azido Epoxide)

Intramolecular Sₙ2
Cyclization

+ Base (e.g., NaOH)
- H₂O, - Cl⁻

Click to download full resolution via product page

Caption: Intramolecular cyclization to form glycidyl azide.

Detailed Cyclization Protocol
Reagent Setup: Dissolve 1-azido-3-chloro-2-propanol (1.0 equivalent) in a suitable solvent

like diethyl ether or a biphasic system with water.

Base Addition: Cool the solution in an ice bath (0-5°C). Add a strong base, such as a 50%

aqueous solution of sodium hydroxide (NaOH) (1.5-2.0 equivalents), dropwise with vigorous

stirring.

Reaction: Allow the reaction to stir at low temperature for 1-2 hours, then let it warm to room

temperature and stir for an additional 4-6 hours. Monitor the reaction by TLC.
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Workup and Extraction: Once the starting material is consumed, separate the organic layer.

Extract the aqueous layer with fresh solvent (2 x volume).

Purification: Combine the organic layers, wash with water and brine, dry over anhydrous

magnesium sulfate (MgSO₄), and filter.

Isolation: Carefully remove the solvent under reduced pressure at low temperature (<30°C)

to isolate the volatile and potentially unstable glycidyl azide product. Caution: Do not distill to

dryness.

Application Note 3: Use in Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The azide functional group is the defining feature for "Click Chemistry" applications. 1-Azido-3-
chloro-2-propanol can be efficiently coupled with terminal alkynes to form highly stable 1,4-

disubstituted 1,2,3-triazole rings. This reaction is renowned for its high yield, stereospecificity,

and tolerance of a wide range of functional groups.

Reaction Logic

CuAAC 'Click' Reaction

1-Azido-3-chloro-2-propanol

Cu(I) Catalyst
(e.g., CuSO₄/NaAsc)

Terminal Alkyne
(R-C≡CH)

1,2,3-Triazole Product

Click to download full resolution via product page

Caption: Logical flow of the CuAAC "Click" reaction.

General CuAAC Protocol
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Reagent Setup: In a reaction vial, dissolve 1-azido-3-chloro-2-propanol (1.0 equivalent)

and the desired terminal alkyne (1.0-1.2 equivalents) in a solvent mixture, typically tert-

butanol and water (1:1 ratio).[12]

Catalyst Preparation: In a separate vial, prepare the active Cu(I) catalyst by dissolving

copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.01-0.05 equivalents) and sodium ascorbate

(0.05-0.2 equivalents) in a small amount of water. The solution should turn a yellow-orange

color upon addition of the ascorbate.

Initiation: Add the freshly prepared catalyst solution to the stirring solution of the azide and

alkyne.

Reaction: Stir the reaction mixture vigorously at room temperature for 12-24 hours. The

reaction is often complete when the mixture turns a green/blue color, indicating the oxidation

of Cu(I) to Cu(II). Monitor by TLC or LC-MS.

Workup: Dilute the reaction mixture with water and extract the product with a suitable organic

solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with water and brine, dry over anhydrous

Na₂SO₄, and concentrate under reduced pressure. The resulting triazole product can be

purified by flash chromatography or recrystallization.

Conclusion
1-Azido-3-chloro-2-propanol stands out as a uniquely versatile and powerful intermediate for

chemical synthesis. Its trifunctional nature allows for a modular and sequential introduction of

complexity, making it an invaluable tool for researchers in medicinal chemistry, materials

science, and bioconjugation. The protocols detailed herein provide a robust framework for its

synthesis and subsequent application in key transformations like cyclization and CuAAC click

chemistry. By adhering to the principles of mechanistic understanding and stringent safety

protocols, researchers can confidently and effectively unlock the full synthetic potential of this

important chemical building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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